5-Chloro-2-(trifluoromethyl)benzoic acid
Overview
Description
5-Chloro-2-(trifluoromethyl)benzoic acid is a chemical compound .
Molecular Structure Analysis
The molecular formula of 5-Chloro-2-(trifluoromethyl)benzoic acid is C8H4ClF3O2 . It has a molecular weight of 224.56 .Physical And Chemical Properties Analysis
5-Chloro-2-(trifluoromethyl)benzoic acid is a white crystalline powder . It has a melting point of 93-96 °C .Scientific Research Applications
Structural Characterization in Antituberculosis Drug Synthesis
5-Chloro-2-(trifluoromethyl)benzoic acid is a precursor in synthesizing 8-nitro-1,3-benzothiazin-4-ones, a new class of antituberculosis drugs. The crystal and molecular structures of this compound are significant for understanding the synthesis process of these promising drug candidates (A. Richter et al., 2021).
Plant Growth Regulation
This compound's derivatives have been studied for their role in plant growth regulation. Research involving chloro- and methyl-substituted phenoxyacetic and benzoic acids, including 5-Chloro-2-(trifluoromethyl)benzoic acid, shows how different substitutions can influence plant growth, demonstrating their potential in agricultural sciences (Mary B. Pybus et al., 1959).
Key Intermediate in Diabetes Therapy
This compound is also a key intermediate in synthesizing SGLT2 inhibitors, used in preclinical and phase I studies for diabetes therapy. Its scalable and cost-effective production from dimethyl terephthalate is notable for the pharmaceutical industry (Yi Zhang et al., 2022).
Antimicrobial Activity
Derivatives of 5-Chloro-2-(trifluoromethyl)benzoic acid have been assessed for their antimicrobial properties. Specific thioureides derived from this compound have shown selective and effective antimicrobial activities, potentially useful in treating multidrug-resistant infections (Carmen Limban et al., 2008).
Mechanism of Action
Mode of Action
It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation . This suggests that the compound interacts with its targets in a way that disrupts normal cellular function, leading to irritation and inflammation.
Pharmacokinetics
It is known that the compound has a high lipophilicity , which could influence its absorption and distribution within the body.
Result of Action
The primary result of action of 5-Chloro-2-(trifluoromethyl)benzoic acid is irritation and inflammation, particularly in the skin, eyes, and respiratory system . This suggests that the compound disrupts normal cellular function in these tissues, leading to an inflammatory response.
Action Environment
The action of 5-Chloro-2-(trifluoromethyl)benzoic acid can be influenced by various environmental factors. For instance, the compound should be stored in a well-ventilated place and kept tightly closed . This suggests that exposure to air and moisture could potentially affect the stability and efficacy of the compound.
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
5-chloro-2-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClF3O2/c9-4-1-2-6(8(10,11)12)5(3-4)7(13)14/h1-3H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWLFUSUVWNEKRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClF3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20378758 |
Source
|
| Record name | 5-Chloro-2-(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20378758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-(trifluoromethyl)benzoic acid | |
CAS RN |
654-98-8 |
Source
|
| Record name | 5-Chloro-2-(trifluoromethyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=654-98-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-2-(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20378758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 654-98-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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